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Compound of Interest

Compound Name: Z-YVAD-FMK

Cat. No.: B1574908

Get Quote

Part 1: Product Profile & Mechanism of Action
Z-YVAD-FMK is a cell-permeable, irreversible inhibitor specifically targeting Caspase-1

(Interleukin-1β Converting Enzyme, ICE). Unlike reversible aldehyde inhibitors (CHO), the

fluoromethylketone (FMK) group forms a covalent thioether adduct with the active site cysteine

of the protease, rendering the inhibition permanent.

This compound is a critical tool in studying the NLRP3 inflammasome, pyroptosis, and the

maturation of pro-inflammatory cytokines IL-1β and IL-18.

Mechanism of Action (Pathway Visualization)
The following diagram illustrates the specific intervention point of Z-YVAD-FMK within the

inflammasome signaling cascade.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Z-YVAD-FMK covalently binds the catalytic cysteine of Caspase-1, halting cytokine

maturation.

Part 2: Storage & Stability Specifications
The stability of Z-YVAD-FMK is heavily dependent on moisture control. The FMK warhead is

susceptible to hydrolysis over time if exposed to water.

Stability Data Matrix

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Solubility Guidelines
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Primary Solvent: High-grade anhydrous DMSO (Dimethyl Sulfoxide).

Solubility Limit: ~10–20 mM is standard; theoretical max is higher (~200 mg/mL), but high

viscosity makes handling difficult.

Incompatible Solvents: Avoid dissolving directly in aqueous buffers (PBS, Saline) or cell

culture media, as the peptide will precipitate immediately.[3]

Part 3: Preparation & Handling Protocols
Protocol A: Preparation of Stock Solution (10 mM)
Target: Create a robust stock for long-term storage.[4]

Equilibration: Allow the lyophilized product vial to equilibrate to room temperature for 15–30

minutes before opening.

Why? Opening a cold vial causes condensation, introducing moisture that hydrolyzes the

FMK group.

Calculation:

MW of Z-YVAD-FMK ≈ 468.5 g/mol (Verify specific batch MW on vial label).

To make 10 mM stock: Dissolve 1 mg of peptide in 213 µL of anhydrous DMSO.

Dissolution: Vortex gently until the solution is completely clear.

Aliquot: Dispense into small volumes (e.g., 10–50 µL) into sterile, amber microcentrifuge

tubes.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol B: In Vitro Application (Cell Culture)
Target: Inhibition of NLRP3-mediated IL-1β release in macrophages (e.g., THP-1, BMDM).

Experimental Workflow:
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Caption: Stepwise dilution prevents precipitation. Pre-incubation ensures active site saturation.

Detailed Steps:

Thaw: Thaw one aliquot of 10 mM stock at room temperature.

Dilution Strategy (Critical):

Do not add 100% DMSO stock directly to the cell well; it causes local cytotoxicity and

precipitation.

Prepare a 10X or 100X intermediate in serum-free media.

Example: To achieve 20 µM final concentration:

Dilute 2 µL of 10 mM Stock into 998 µL Media (creates 20 µM solution? No, this creates

20 µM.[5][6] Wait, 10mM = 10,000 µM. 1:500 dilution = 20 µM).

Correction: Direct dilution 1:500 is safe. Ensure rapid mixing.

Dosing: Typical effective range is 10–50 µM.

Note: Concentrations >100 µM may lose specificity and inhibit other caspases (e.g.,

Caspase-4/5).
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Timing: Add Z-YVAD-FMK 1–2 hours prior to the inflammatory stimulus (e.g., Nigericin or

ATP).

Validation: Collect supernatants for ELISA (IL-1β) or lysates for Western Blot (cleaved

Caspase-1 p20 fragment).

Part 4: Troubleshooting & Self-Validation
Common Issues & Solutions

🔒 FULL PROTOCOL TRUNCATED
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Self-Validating the Protocol
To ensure the inhibitor is working before running expensive downstream assays (like RNA-

seq), perform a simple Western Blot:

Positive Control: Cells + LPS + ATP (Should show Caspase-1 cleavage: p20 band).

Experimental: Cells + Z-YVAD-FMK + LPS + ATP.

Result: The Experimental lane should show reduced or absent p20 band compared to

Positive Control. If the p20 band persists, the inhibitor is inactive or the dose is too low.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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